Cas no 2138165-64-5 (3-amino-4,4-difluoro-N-methoxy-N-methylbutanamide)

• Product Name: 3-amino-4,4-difluoro-N-methoxy-N-methylbutanamide
• CAS No: 2138165-64-5
• MF: C₆H₁₂F₂N₂O₂
• MW: 182.168488502502
• CID: 6148062
• PubChem ID: 165451087
• Update Time: 2025-06-12

3-amino-4,4-difluoro-N-methoxy-N-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2138165-64-5
• EN300-701297
• 3-amino-4,4-difluoro-N-methoxy-N-methylbutanamide

• Inchi： 1S/C6H12F2N2O2/c1-10(12-2)5(11)3-4(9)6(7)8/h4,6H,3,9H2,1-2H3
• InChI Key： DTADENCIVAMZEU-UHFFFAOYSA-N
• SMILES： FC(C(CC(N(C)OC)=O)N)F

Computed Properties

• Exact Mass: 182.08668395g/mol
• Monoisotopic Mass: 182.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-amino-4,4-difluoro-N-methoxy-N-methylbutanamide

Comprehensive Overview of 3-amino-4,4-difluoro-N-methoxy-N-methylbutanamide (CAS No. 2138165-64-5)

The compound 3-amino-4,4-difluoro-N-methoxy-N-methylbutanamide (CAS No. 2138165-64-5) is a fluorinated amide derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in medicinal chemistry and crop protection. Its molecular formula, C₆H₁₂F₂N₂O₂, highlights the presence of both amino and difluoro functional groups, which are critical for its reactivity and biological activity.

One of the key reasons researchers are focusing on 3-amino-4,4-difluoro-N-methoxy-N-methylbutanamide is its role as a versatile building block in organic synthesis. The compound’s N-methoxy-N-methyl moiety, also known as the Weinreb amide group, makes it an excellent precursor for the synthesis of ketones and aldehydes. This feature is particularly valuable in the development of small molecule therapeutics, where precise control over molecular architecture is essential. Additionally, the difluoro substitution enhances metabolic stability, a property highly sought after in the design of bioactive compounds.

In the context of green chemistry, 3-amino-4,4-difluoro-N-methoxy-N-methylbutanamide aligns with the growing trend toward sustainable synthesis. Researchers are exploring its use in catalytic reactions to minimize waste and reduce reliance on hazardous reagents. This is particularly relevant given the increasing regulatory pressure to adopt eco-friendly manufacturing practices. The compound’s stability under mild reaction conditions further underscores its potential for scalable production.

Another area of interest is the compound’s application in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The amino and amide functionalities in 3-amino-4,4-difluoro-N-methoxy-N-methylbutanamide make it a candidate for linker design in PROTACs, which are revolutionizing cancer therapy and neurodegenerative disease research. This connection to high-impact therapeutic areas has driven a surge in literature searches and patent filings related to the compound.

From a commercial perspective, the demand for 3-amino-4,4-difluoro-N-methoxy-N-methylbutanamide is expected to rise due to its utility in high-value intermediates. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical innovators and agrochemical developers. Its CAS No. 2138165-64-5 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In summary, 3-amino-4,4-difluoro-N-methoxy-N-methylbutanamide (CAS No. 2138165-64-5) represents a compelling case study in the intersection of structural innovation and practical application. Its relevance to drug discovery, sustainable chemistry, and emerging technologies like PROTACs positions it as a compound of enduring interest to both academia and industry. As research continues to uncover new uses for this molecule, its role in advancing scientific and industrial progress will undoubtedly expand.